3-[4-(2-bromobenzoyl)piperazin-1-yl]-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazine

• IUPAC Name: (2-bromophenyl)-[4-[6-(3,4,5-trimethylpyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C21H23BrN6O/c1-14-15(2)25-28(16(14)3)20-9-8-19(23-24-20)26-10-12-27(13-11-26)21(29)17-6-4-5-7-18(17)22/h4-9H,10-13H2,1-3H3
• InChI Key: PXUNSFKXSSZMIC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1C)C2=NN=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CC=C4Br)C
• Molecular Formula: C21H23BrN6O
• Molecular Weight: 455.4 g/mol

Description

The compound “3-[4-(2-bromobenzoyl)piperazin-1-yl]-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazine” is a complex organic molecule that contains several functional groups and rings. It has a pyridazine ring, which is a six-membered ring with two nitrogen atoms. Attached to this ring is a piperazine ring, which is a six-membered ring with two nitrogen atoms. The piperazine ring is substituted with a 2-bromobenzoyl group. The pyridazine ring is also substituted with a 3,4,5-trimethyl-1H-pyrazol-1-yl group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by techniques such as IR spectroscopy, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the functional groups present in the molecule and their arrangement.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the functional groups present in the molecule. For example, the bromobenzoyl group might undergo nucleophilic aromatic substitution reactions, while the piperazine ring might undergo reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, the presence of the polar piperazine ring and the bromobenzoyl group might make the compound somewhat polar and potentially soluble in polar solvents.

Future Directions

Future research on this compound could involve studying its biological activity, optimizing its synthesis, and investigating its potential uses in medicine or other fields.

Mechanism of Action

Target of Action

It’s worth noting that compounds with a piperazine moiety have been found to exhibit a wide range of biological activities such as antiviral , antipsychotic , antimicrobial , and anti-HIV-1 activities. They are also used as antipsychotic drug substances .

Mode of Action

Piperazine derivatives, which f2318-0195 is a part of, are known to act as dopamine and serotonin antagonists . This suggests that F2318-0195 might interact with its targets by modulating the activity of these neurotransmitters.

Biochemical Pathways

Given the potential role of piperazine derivatives as dopamine and serotonin antagonists , it’s plausible that F2318-0195 could impact pathways related to these neurotransmitters.

Pharmacokinetics

Piperazine is a common structural motif found in pharmaceuticals, in part due to its ability to positively modulate the pharmacokinetic properties of a drug substance .

Result of Action

Piperazine derivatives have been associated with a variety of biological activities, suggesting that f2318-0195 could potentially have diverse effects at the molecular and cellular level .